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Introduction

Krypton-85 (8°Kr), a radioactive noble gas with a half-life of 10.76 years, is a key tracer for
dating young groundwater recharged within the last 50 years.[1][2] Its primary source in the
atmosphere is from the reprocessing of nuclear fuel, which has led to a relatively well-
documented increase in its atmospheric concentration over the past several decades.[3][4][5]
Because Krypton is a noble gas, it is chemically inert and its transport in groundwater is
relatively simple to model, making it an ideal tracer for hydrological studies.[6] This application
note provides detailed protocols for the analysis of 85Kr in geological samples, primarily
groundwater, using two principal analytical techniques: Atom Trap Trace Analysis (ATTA) and
Low-Level Counting (LLC) of beta decay.

Principle of Krypton-85 Dating

The concentration of 85Kr in groundwater is a function of its atmospheric concentration at the
time of recharge and the radioactive decay that has occurred since the water was isolated from
the atmosphere. By measuring the current 8Kr concentration in a groundwater sample and
comparing it to the known historical atmospheric 8>Kr concentration curve, the "age" of the
groundwater (the time since recharge) can be determined. Any presence of 83Kr can also
indicate a mixture with younger water sources.[7]

Analytical Methodologies
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Two primary methods are employed for the measurement of the low concentrations of 85Kr
found in geological samples:

o Atom Trap Trace Analysis (ATTA): A laser-based atom-counting technique that offers high
selectivity and sensitivity, allowing for the analysis of very small samples.[6][8] ATTA works
by selectively capturing and detecting individual 8>Kr atoms in a magneto-optical trap based
on their specific optical transition frequencies.[9]

e Low-Level Counting (LLC): This method measures the beta particles emitted during the
radioactive decay of 85Kr.[10] It typically requires larger sample sizes than ATTA but can be a
more accessible technique. The analysis is often performed using a liquid scintillation
counter or a gas proportional counter.[11][12]

Data Presentation

The following tables summarize key quantitative data related to Krypton-85 analysis.

Table 1: Properties of Krypton-85

Property Value
Half-life 10.76 + 0.02 years[6]
Beta (3) emission (99.57%), Beta/Gamma (B/y)
Decay Mode o
emission (0.43%)[13]
Maximum Beta Energy 687 keV[13][14]
Effective Age Range 2 - 55 years[6]
Atmospheric Isotopic Abundance ~2 x 1071[6]

Table 2: Comparison of Analytical Methods
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Atom Trap Trace Analysis

Parameter Low-Level Counting (LLC)
(ATTA)
o Laser-based single atom Measurement of beta
Principle .
counting[6][8] decay[10]
Typical Sample Requirement 50 - 100 L (to extract 5-10 pL
yp p q ( H 200 L[10]

(Water)

of Kr gas)[1]

Typical Sample Requirement

(Krypton Gas)

1-10 pL (STP)[1][9]

~15 pL (STP)[10]

Analysis Time

~4 hours per sample[1]

Up to 7 days for complete
analysis, with counting times of
~10,000 min[10][15]

Detection Limit

Single atom detection[8]

25 mBq per mL (STP) of
Krypton[10]

Measurement Uncertainty

3-5%[1]

< 10%[15]

Experimental Protocols

The overall process for 85Kr analysis consists of three main stages: sample collection (gas

extraction), gas purification, and isotopic analysis.[6]

Protocol 1: Sample Collection - Degassing of

Groundwater

This protocol describes the extraction of dissolved gases from a large volume of groundwater.

Materials:

Submersible pump

Flow meter

Gas collection cylinder/bag

Gas extraction system (e.g., membrane contactor or helium flushing system)[10][16]
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e Pressure and temperature sensors

Procedure:

o Select a suitable well and purge it to ensure the sample is representative of the aquifer.

o Pump groundwater at a constant, measured flow rate through the gas extraction system.

e For Helium Flushing: Flush the water sample with helium to extract the dissolved gases.[10]

o For Membrane Contactor: Pass the water through a membrane contactor which facilitates
the transfer of dissolved gases into a collection volume.[16]

» Collect the extracted gas mixture in a pre-evacuated gas cylinder or a specialized gas bag.

o Record the total volume of water degassed and the total volume of gas collected. Also,
record the temperature and pressure of the collected gas. A water sample of about 200 L is
typically required for LLC[10], while 50-100 L is sufficient for ATTA.[1]

Protocol 2: Krypton Purification

This protocol outlines the separation and purification of Krypton from the collected gas sample.
Materials:

Vacuum line

Cryogenic traps (e.qg., liquid nitrogen cooled activated charcoal traps)[12]

Gas chromatograph (GC)[10][12]

Titanium sponge furnace (for removal of reactive gases)

Pressure gauges
Procedure:

« Introduce the collected gas sample into the vacuum purification line.
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Remove water vapor by passing the gas through a cold trap (e.g., at -80°C).

Cryogenically separate bulk gases like nitrogen, oxygen, and argon from krypton. This is
often achieved by repeated adsorption on activated charcoal at liquid nitrogen temperature,
followed by fractional desorption.[10]

Remove reactive gases (like Oz2) and hydrocarbons by passing the gas through a hot
titanium sponge furnace.

Further purify the krypton fraction and separate it from xenon using a gas chromatograph.
[12]

Collect the purified krypton sample in a small, sealed container suitable for the chosen
analytical method.

Protocol 3A: Isotopic Analysis by Atom Trap Trace
Analysis (ATTA)

Procedure:

Introduce the purified krypton sample into the ATTA apparatus.[6]

The krypton atoms are excited to a metastable state.[8]

A laser system is tuned to the specific resonance frequency of 8>Kr atoms.[9]
The tuned lasers cool and trap the 8>Kr atoms in a magneto-optical trap.

The trapped 85Kr atoms are detected by their fluorescence, allowing for the counting of
individual atoms.[6]

The ratio of Kr to a stable krypton isotope (measured independently) is determined to
calculate the 85Kr concentration.

Protocol 3B: Isotopic Analysis by Low-Level Counting
(LLC)

Procedure:
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» Transfer the purified krypton sample into a proportional counter or mix it with a scintillation
cocktail in a vial.[10][11] Methane is often used as a counting gas in proportional counters.
[10]

o Place the sample in a low-level beta counter, which is heavily shielded to reduce background
radiation.

o Count the beta decay events over an extended period (e.g., 10,000 minutes) to achieve
sufficient statistical precision.[10]

 Calibrate the counter with a 85Kr standard of known activity.

» Calculate the 8Kr activity in the sample based on the measured count rate, counting
efficiency, and the volume of krypton analyzed.

Mandatory Visualizations

Caption: Experimental workflow for Krypton-85 analysis in groundwater samples.
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Caption: Logical relationship for dating groundwater using the Krypton-85 method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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